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Compound of Interest

Compound Name:
(R)-(+)-1-Amino-2-

(methoxymethyl)pyrrolidine

CAS No.: 72748-99-3

Cat. No.: B1271665

Get Quote

Welcome to the technical support center for RAMP hydrazone reactions. This guide is

designed for researchers, scientists, and drug development professionals to troubleshoot and

optimize their synthetic procedures. As Senior Application Scientists, we have compiled this

resource based on established protocols and field-proven insights to help you achieve higher

yields and purity in your reactions.

Understanding the RAMP Hydrazone Reaction: A
Quick Overview
The Enders RAMP/SAMP hydrazone alkylation is a powerful and widely used method for the

asymmetric synthesis of chiral aldehydes and ketones.[1] The reaction involves the formation

of a hydrazone from a carbonyl compound and a chiral auxiliary, (R)- or (S)-1-amino-2-

methoxymethylpyrrolidine (RAMP or SAMP), followed by deprotonation to form an azaenolate,

which then reacts with an electrophile. Finally, the cleavage of the hydrazone yields the desired

α-substituted carbonyl compound with high enantiomeric excess.[1][2]
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The Core Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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